Cas no 1805504-52-2 (3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid)

• Product Name: 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid
• CAS No: 1805504-52-2
• MF: C₉H₆BrNO₃
• MW: 256.052841663361
• CID: 4963500
• Update Time: 2025-05-26

3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid

• Inchi： 1S/C9H6BrNO3/c10-8-5(4-12)1-2-6(9(13)14)7(8)3-11/h1-2,12H,4H2,(H,13,14)
• InChI Key： GGMSXONXJWGKQU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C(=O)O)C=CC=1CO

Computed Properties

• Exact Mass: 254.95311 g/mol
• Monoisotopic Mass: 254.95311 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 81.3
• Molecular Weight: 256.05

Additional information on 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid

3-Bromo-2-cyano-4-(hydroxymethyl)benzoic Acid (CAS No. 1805504-52-2): A Comprehensive Overview

3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid (CAS No. 1805504-52-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including drug discovery and the development of novel therapeutic agents.

The molecular structure of 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid is composed of a benzene ring substituted with a bromine atom at the 3-position, a cyano group at the 2-position, and a hydroxymethyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an intriguing candidate for further investigation.

Recent studies have highlighted the potential of 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory properties. The cyano group and the hydroxymethyl moiety are believed to play crucial roles in modulating inflammatory pathways, making it a promising lead for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines. The mechanism of action is thought to involve the disruption of key signaling pathways involved in cell proliferation and survival.

The bromine substitution at the 3-position of the benzene ring is particularly noteworthy. Brominated compounds often exhibit enhanced biological activity due to their ability to form stable interactions with biological targets. This feature makes 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid an attractive candidate for further optimization through structure-activity relationship (SAR) studies.

Synthetic methods for the preparation of 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid have been extensively explored in recent years. One common approach involves the bromination of 2-cyano-4-(hydroxymethyl)benzoic acid followed by purification through column chromatography. The efficiency and scalability of these synthetic routes are critical factors in determining the commercial viability of this compound.

The physicochemical properties of 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid, such as its solubility, stability, and melting point, have been thoroughly characterized. These properties are essential for understanding its behavior in both aqueous and organic solvents, which is crucial for its application in drug formulation and delivery systems.

Clinical trials involving 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid-based formulations are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, 3-Bromo-2-cyano-4-(hydroxymethyl)benzoic acid (CAS No. 1805504-52-2) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration and development. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the scientific community.